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Compound of Interest

Compound Name: Morpholine-2-carboxylic acid

CAS No.: 300582-83-6

Cat. No.: B1288915

Get Quote

Introduction
(R)-Morpholine-2-carboxylic acid is a chiral heterocyclic compound that has garnered

significant attention in medicinal chemistry and organic synthesis. Its rigid morpholine scaffold,

combined with the stereospecific orientation of the carboxylic acid group, makes it a valuable

building block for introducing conformational constraint and specific molecular interactions in

the design of novel therapeutic agents. The morpholine ring itself, a six-membered heterocycle

containing both oxygen and nitrogen atoms, is a privileged structure in drug design due to its

favorable physicochemical properties, including improved aqueous solubility and metabolic

stability.[1] This guide delves into the core chemical principles of (R)-Morpholine-2-carboxylic
acid, offering a technical resource for researchers and professionals in the pharmaceutical and

chemical sciences.

Chemical Structure and Conformational Analysis
The fundamental structure of (R)-Morpholine-2-carboxylic acid consists of a morpholine ring

with a carboxylic acid substituent at the 2-position, with the stereochemistry at this chiral center
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defined as (R).

Identifier Value

Molecular Formula C₅H₉NO₃[2]

Molecular Weight 131.13 g/mol [2]

CAS Number 1212396-52-5[2]

IUPAC Name (2R)-morpholine-2-carboxylic acid[3]

SMILES O=C([C@H]1CNCCO1)O[2]

The morpholine ring predominantly adopts a chair conformation to minimize torsional and steric

strain, similar to cyclohexane.[4] This chair conformation is significantly more stable than the

higher-energy boat or twist-boat forms.[4] Within the chair conformation, the orientation of the

substituent on the nitrogen atom (typically a hydrogen or a protecting group) can be either

equatorial or axial. The equatorial conformer is generally more stable.[5][6][7] The

conformational rigidity of the morpholine ring is a key feature that medicinal chemists exploit to

control the three-dimensional presentation of pharmacophoric elements, thereby influencing

binding affinity and selectivity for biological targets.

Caption: 2D representation of (R)-Morpholine-2-carboxylic acid.

Synthesis of (R)-Morpholine-2-carboxylic Acid and
its Derivatives
The synthesis of enantiomerically pure (R)-Morpholine-2-carboxylic acid and its derivatives is

a critical aspect of its utility. Several synthetic strategies have been developed, often involving

chiral resolution or asymmetric synthesis.

Protection of the Morpholine Nitrogen
A common initial step in the synthesis of more complex molecules is the protection of the

morpholine nitrogen. The tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups are

frequently employed.
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Protocol for N-Boc Protection:

Dissolve (R)-Morpholine-2-carboxylic acid in a suitable solvent system, such as a mixture

of dioxane and water.

Add a base, for example, sodium hydroxide, to the solution.

Cool the reaction mixture in an ice bath.

Slowly add di-tert-butyl dicarbonate (Boc₂O) to the cooled solution.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC

or LC-MS).

Perform an aqueous workup to remove the base and unreacted Boc₂O.

Extract the product with an organic solvent and purify by crystallization or chromatography.

The resulting (R)-N-Boc-Morpholine-2-carboxylic acid (CAS 884512-77-0) is a versatile

intermediate.[8][9]

Protocol for N-Cbz Protection:

Suspend (R)-Morpholine-2-carboxylic acid in a suitable solvent like dichloromethane.

Add a base, such as triethylamine, to the suspension.

Cool the mixture in an ice bath.

Add benzyl chloroformate (Cbz-Cl) dropwise.

Allow the reaction to proceed at room temperature.

After completion, perform a standard workup and purification to yield (R)-4-

((Benzyloxy)carbonyl)morpholine-2-carboxylic acid.[10]

Caption: General scheme for N-protection of (R)-Morpholine-2-carboxylic acid.
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Chiral Synthesis and Resolution
Achieving high enantiomeric purity is paramount for pharmaceutical applications. Chiral

synthesis can be accomplished through various methods, including:

Enzyme-catalyzed resolution: This method employs enzymes to selectively react with one

enantiomer of a racemic mixture, allowing for the separation of the desired enantiomer. For

instance, the resolution of racemic n-butyl 4-benzylmorpholine-2-carboxylate can be

achieved using a specific enzyme.[11]

Asymmetric synthesis: This involves using chiral starting materials or catalysts to induce

stereoselectivity in the reaction, leading directly to the desired enantiomer. For example,

electrophile-induced cyclization of optically pure N-allyl-β-amino alcohols can yield chiral

morpholines.[12][13][14]

Resolution of a morpholine amide intermediate: This strategy has been successfully

employed in the commercial synthesis of pharmaceutical intermediates.[15]

Applications in Drug Discovery and Development
The unique structural and physicochemical properties of the morpholine moiety make it a

valuable component in the design of central nervous system (CNS) active drugs and other

therapeutic agents.[1] The incorporation of a morpholine ring can enhance drug-like properties

such as:

Improved aqueous solubility: The presence of the oxygen and nitrogen atoms allows for

hydrogen bonding with water, which can improve the solubility of the parent molecule.[1]

Modulation of pKa: The nitrogen atom in the morpholine ring is a weak base, and its pKa can

be fine-tuned to optimize pharmacokinetic properties.[1]

Enhanced metabolic stability: The morpholine ring is generally resistant to metabolic

degradation, which can lead to improved bioavailability and a longer half-life of the drug.

Blood-brain barrier permeability: The balanced lipophilic-hydrophilic nature of the morpholine

scaffold can facilitate crossing of the blood-brain barrier, a critical requirement for CNS-

targeted drugs.[1][16]
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(R)-Morpholine-2-carboxylic acid and its derivatives have been incorporated into a variety of

biologically active molecules, including inhibitors of monoamine reuptake, which are relevant

for the treatment of depression and other neurological disorders.[11] The stereochemistry at

the 2-position is often crucial for biological activity, with different enantiomers exhibiting distinct

pharmacological profiles.[17]

(R)-Morpholine-2-carboxylic acid
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Click to download full resolution via product page

Caption: Key properties and applications of (R)-Morpholine-2-carboxylic acid in drug

discovery.

Spectroscopic and Analytical Characterization
The structural elucidation and purity assessment of (R)-Morpholine-2-carboxylic acid and its

derivatives rely on standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

confirming the chemical structure and stereochemistry. Predicted ¹H NMR spectra in D₂O

show characteristic signals for the morpholine ring protons.

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation

pattern, confirming the identity of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present, such as the carboxylic acid O-H and C=O stretches, and the N-H stretch of the

morpholine ring.
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Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is crucial for

determining the enantiomeric purity of the synthesized material.

Conclusion
(R)-Morpholine-2-carboxylic acid is a fundamentally important chiral building block with

broad applications in contemporary drug discovery. Its well-defined stereochemistry and the

advantageous physicochemical properties imparted by the morpholine scaffold provide

medicinal chemists with a powerful tool for the design of novel therapeutics. A thorough

understanding of its chemical structure, conformational preferences, and synthetic

methodologies is essential for its effective utilization in the development of next-generation

medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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